Cas no 267880-81-9 (3,5-Trifluromethylbenzoylacetonitrile)
267880-81-9 structure
Product Name:3,5-Trifluromethylbenzoylacetonitrile
CAS No:267880-81-9
MF:C11H5F6NO
MW:281.153923749924
MDL:MFCD02260797
CID:247885
PubChem ID:24726815
Update Time:2025-04-19
3,5-Trifluromethylbenzoylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanenitrile, b-oxo-3,5-bis(trifluoromethyl)-
- 3,5-Bis(trifluoromethyl)benzoylacetonitrile
- 3,5-Trifluromethylbenzoylacetonitrile
- 3-[3,5-Bis(trifluoromethyl)phenyl]-3-oxopropanenitrile
- benzenepropanenitrile, β-oxo-3,5-bis(trifluoromethyl)-
- b-Oxo-3,5-bis(trifluoromethyl)benzenepropanenitrile
- 267880-81-9
- SCHEMBL4306951
- F79911
- CS-0450355
- 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanenitrile
- A5263
- 3-[3, 5-bis(trifluoromethyl)phenyl]-3-oxopropanenitrile
- AKOS016022534
- 3,5-bis(trifluoromethyl)benzoyl acetonitrile
- DTXSID50645208
- FT-0604172
- MFCD02260797
- DFSP
- DB-058043
-
- MDL: MFCD02260797
- Inchi: 1S/C11H5F6NO/c12-10(13,14)7-3-6(9(19)1-2-18)4-8(5-7)11(15,16)17/h3-5H,1H2
- InChI Key: GFZFAQOKWZGMQL-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(CC#N)=O)C=C(C(F)(F)F)C=1)(F)F
Computed Properties
- Exact Mass: 281.02755
- Monoisotopic Mass: 281.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
- XLogP3: 3.3
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 249.3±40.0 °C at 760 mmHg
- Flash Point: 104.6±27.3 °C
- Refractive Index: 1.426
- PSA: 40.86
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
3,5-Trifluromethylbenzoylacetonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,5-Trifluromethylbenzoylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206986-1g |
3,5-bis(trifluoromethyl)benzoylacetonitrile |
267880-81-9 | 97% | 1g |
£424.00 | 2022-03-01 | |
| Fluorochem | 206986-2g |
3,5-bis(trifluoromethyl)benzoylacetonitrile |
267880-81-9 | 97% | 2g |
£702.00 | 2022-03-01 | |
| Fluorochem | 206986-5g |
3,5-bis(trifluoromethyl)benzoylacetonitrile |
267880-81-9 | 97% | 5g |
£1447.00 | 2022-03-01 | |
| TRC | T786028-50mg |
3,5-Trifluromethylbenzoylacetonitrile |
267880-81-9 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T786028-100mg |
3,5-Trifluromethylbenzoylacetonitrile |
267880-81-9 | 100mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T786028-500mg |
3,5-Trifluromethylbenzoylacetonitrile |
267880-81-9 | 500mg |
$ 340.00 | 2022-06-02 | ||
| Apollo Scientific | PC9068-250mg |
3,5-Bis(trifluoromethyl)benzoylacetonitrile |
267880-81-9 | 250mg |
£60.00 | 2025-02-22 | ||
| Apollo Scientific | PC9068-1g |
3,5-Bis(trifluoromethyl)benzoylacetonitrile |
267880-81-9 | 1g |
£125.00 | 2025-02-22 | ||
| Apollo Scientific | PC9068-5g |
3,5-Bis(trifluoromethyl)benzoylacetonitrile |
267880-81-9 | 5g |
£1,280.00 | 2022-03-29 | ||
| abcr | AB233101-1 g |
3,5-Bis(trifluoromethyl)benzoylacetonitrile; . |
267880-81-9 | 1g |
€748.70 | 2023-04-27 |
3,5-Trifluromethylbenzoylacetonitrile Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
267880-81-9 (3,5-Trifluromethylbenzoylacetonitrile) Related Products
- 27328-86-5(3-(Frifluoromethyl)benzoylacetonitrile)
- 711-33-1(4'-(Trifluoromethyl)propiophenone)
- 40018-10-8(3-Oxo-3-2-(trifluoromethyl)phenylpropanenitrile)
- 312308-30-8(2-(2-oxo-2-(4-(trifluoromethyl)phenyl)ethyl)malononitrile)
- 85068-34-4(3',5'-Bis(trifluoromethyl)propiophenone)
- 1533-03-5(3'-(Trifluoromethyl)propiophenone)
- 61062-55-3(2-Phenyl-4’-trifluoromethylacetophenone)
- 71682-94-5(3-Oxo-3-4-(trifluoromethyl)phenylpropanenitrile)
- 146653-56-7(2-(4-Cyanophenyl)-3'-trifluoromethylacetophenone)
- 267880-84-2(Benzenepropanenitrile,3-methyl-b-oxo-5-(trifluoromethyl)-)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk